Cas no 2680757-25-7 (benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate)
benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate
- EN300-28288581
- 2680757-25-7
- benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate
-
- Inchi: 1S/C14H14ClN3O2/c1-10(12-7-17-13(15)8-16-12)18-14(19)20-9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,18,19)
- InChI Key: NXPLXXJVTGRWRA-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=N1)C(C)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 291.0774544g/mol
- Monoisotopic Mass: 291.0774544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.1Ų
benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288581-1g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 1g |
$2186.0 | 2023-09-08 | ||
| Enamine | EN300-28288581-5g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 5g |
$6339.0 | 2023-09-08 | ||
| Enamine | EN300-28288581-10g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 10g |
$9400.0 | 2023-09-08 | ||
| Enamine | EN300-28288581-0.05g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 95.0% | 0.05g |
$1836.0 | 2025-03-19 | |
| Enamine | EN300-28288581-0.1g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 95.0% | 0.1g |
$1923.0 | 2025-03-19 | |
| Enamine | EN300-28288581-0.25g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 95.0% | 0.25g |
$2011.0 | 2025-03-19 | |
| Enamine | EN300-28288581-0.5g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 95.0% | 0.5g |
$2098.0 | 2025-03-19 | |
| Enamine | EN300-28288581-1.0g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 95.0% | 1.0g |
$2186.0 | 2025-03-19 | |
| Enamine | EN300-28288581-2.5g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 95.0% | 2.5g |
$4286.0 | 2025-03-19 | |
| Enamine | EN300-28288581-5.0g |
benzyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
2680757-25-7 | 95.0% | 5.0g |
$6339.0 | 2025-03-19 |
benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate
Introduction to Benzyl N-1-(5-Chloropyrazin-2-yl)ethylcarbamate (CAS No. 2680757-25-7)
Benzyl N-1-(5-Chloropyrazin-2-yl)ethylcarbamate (CAS No. 2680757-25-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents.
The chemical structure of benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to an N-substituted ethyl group. The presence of a 5-chloropyrazine ring adds complexity and functionality to the molecule, contributing to its pharmacological properties. The combination of these structural elements provides a foundation for exploring its biological activities and potential therapeutic applications.
Recent studies have focused on the synthesis and characterization of benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate. Researchers have employed various synthetic routes to produce this compound, including multistep reactions involving the formation of the carbamate linkage and the introduction of the 5-chloropyrazine moiety. These synthetic methods have been optimized to achieve high yields and purity, making the compound more accessible for further research and development.
In terms of biological activity, benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate has shown promising results in preliminary studies. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Preliminary data suggest that this compound may exhibit selective inhibition against certain kinases, thereby offering a new avenue for targeted cancer treatments.
Additionally, benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and reduce inflammation in cellular models. This property makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The pharmacokinetic profile of benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate is another important aspect that has been explored. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.
Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate. Early-phase trials have demonstrated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.
In conclusion, benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate (CAS No. 2680757-25-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.
2680757-25-7 (benzyl N-1-(5-chloropyrazin-2-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)